2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyridine

• IUPAC Name: 2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H11FN2O/c1-18-13-6-5-10(8-11(13)15)12-9-17-7-3-2-4-14(17)16-12/h2-9H,1H3
• InChI Key: DWXBFQMGPILNRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN3C=CC=CC3=N2)F
• Molecular Formula: C14H11FN2O
• Molecular Weight: 242.25 g/mol

Description

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. The compound “2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyridine” is a specific derivative of this class.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A recent review highlights the most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines.

Molecular Structure Analysis

The molecular formula of “2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyridine” is C15H13FN2O. Its average mass is 256.275 Da and its monoisotopic mass is 256.101196 Da.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can be functionalized via radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

Agrochemicals and Pharmaceuticals

Imidazo[1,2-a]pyridine serves as a significant structural component in a wide range of agrochemicals and pharmaceuticals. . Its applications include:

Multidrug-Resistant Tuberculosis (MDR-TB) Treatment

. Their potential as anti-TB agents is an area of active research.

Fluorescent Biomarkers and Sensors

Imidazo[1,2-a]pyridines, along with pyrimidines, serve as important organic fluorophores. .

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized as significant agents against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) . They have also been utilized as the core backbone for the development of covalent inhibitors, specifically KRAS G12C inhibitors .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been reported to exhibit significant activity through their interaction with their targets . For instance, they have been used in the development of covalent inhibitors, which work by forming a covalent bond with their target, leading to irreversible inhibition .

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been associated with radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Pharmacokinetics

One of the imidazo[1,2-a]pyridine derivatives, q203, has been reported to display pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

Imidazo[1,2-a]pyridine derivatives have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) . They have also been used in the development of covalent inhibitors, specifically KRAS G12C inhibitors, which have shown potent anticancer activity .

Future Directions

The future directions for “2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyridine” and similar compounds could involve further exploration of their medicinal chemistry applications, given their wide range of potential biological activities. Additionally, the development of more efficient and environmentally friendly synthesis methods could be a focus.